Cas no 144017-77-6 (2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)-)

2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)- structure
144017-77-6 structure
Product Name:2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)-
CAS No:144017-77-6
MF:C15H11ClO
MW:242.700243234634
CID:1314557
PubChem ID:5712109
Update Time:2025-04-20

2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)-
    • 1-(2-chlorophenyl)-3-phenylprop-2-en-1-one
    • SCHEMBL8987369
    • CHEMBL1689031
    • 144017-77-6
    • MFCD00205461
    • (E)-1-(2-chlorophenyl)-3-phenylprop-2-en-1-one
    • Inchi: 1S/C15H11ClO/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-11H/b11-10+
    • InChI Key: UBJIPXGNVJWNJZ-ZHACJKMWSA-N
    • SMILES: ClC1C=CC=CC=1C(/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.04993
  • Monoisotopic Mass: 242.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Propen-1-one, 1-(2-chlorophenyl)-3-phenyl-, (2E)- Related Literature

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